Cas no 393833-43-7 (N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide)

• Product Name: N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• CAS No: 393833-43-7
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 5762713
• PubChem ID: 4983788
• Update Time: 2025-07-10

N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• F0533-0545
• SR-01000006889-1
• MLS000683218
• 393833-43-7
• AKOS024580912
• SMR000323048
• HMS2720B21
• N-methyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-methyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• Oprea1_191109
• SR-01000006889
• CHEMBL1499078
• N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, 3,4-dihydro-N-methyl-1-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C18H23N3O3S/c1-19-18(25)21-9-8-20-7-5-6-13(20)16(21)12-10-14(22-2)17(24-4)15(11-12)23-3/h5-7,10-11,16H,8-9H2,1-4H3,(H,19,25)
• InChI Key： IGFBWFFTNDLKNQ-UHFFFAOYSA-N
• SMILES： S=C(NC)N1CCN2C=CC=C2C1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 361.14601278g/mol
• Monoisotopic Mass: 361.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 494.3±55.0 °C(Predicted)
• pka: 15.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide

Introduction to N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393833-43-7)

N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide, with the CAS number 393833-43-7, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of pyrrolo[1,2-a]pyrazines and is characterized by its substituted methoxy groups and a thioamide functional group. The combination of these structural elements endows the compound with a range of biological activities that have been explored in various research studies.

The molecular structure of N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is particularly noteworthy. The presence of multiple methoxy groups on the phenyl ring contributes to its lipophilicity and can influence its pharmacokinetic properties. The thioamide group, on the other hand, is known for its ability to form hydrogen bonds and participate in various biological interactions. These structural features make the compound a promising candidate for drug development.

Recent research has focused on the biological activities of N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines. These findings suggest that it could be a valuable therapeutic agent for conditions characterized by oxidative stress and inflammation.

In addition to its antioxidant and anti-inflammatory effects, N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has also been investigated for its potential anticancer properties. Research conducted at the National Cancer Institute revealed that the compound exhibits selective cytotoxicity against various cancer cell lines. Specifically, it was found to induce apoptosis in human breast cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising lead compound for further development as an anticancer agent.

The mechanism of action of N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, the compound may interact with specific protein targets within cancer cells to induce apoptosis.

Beyond its potential therapeutic applications, N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has also been studied for its synthetic chemistry. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. One common approach involves the condensation of 3-aminoindazole with an appropriate aldehyde or ketone followed by cyclization and functional group modification. The synthetic route can be optimized to improve yield and purity while minimizing side reactions.

The stability and solubility of N-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1，2-a]pyrazine-2-carbothioamide are important considerations for its practical use in pharmaceutical applications. Studies have shown that the compound is stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions. To enhance its solubility in aqueous media for biological assays or drug delivery systems, various strategies such as salt formation or prodrug design can be employed.

In conclusion, N-methyl-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，4H-pyrrolo[1，2-a]pyrazine-2-carbothioamide (CAS No. 393833-43-7) is a multifaceted organic compound with significant potential in medicinal chemistry. Its unique structural features confer it with a range of biological activities that have been validated through numerous research studies. Further research is warranted to fully elucidate its mechanisms of action and optimize its use as a therapeutic agent for various diseases.